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Compound of Interest

Compound Name: MSA-2 dimer

Cat. No.: B8228594 Get Quote

Essential Safety and Handling Guide for MSA-2
Dimer
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling MSA-2 dimer. The following procedures are

designed to ensure the safe handling, storage, and disposal of this novel chemical entity.

Hazard Identification and Chemical Properties
MSA-2 is an orally available, non-nucleotide STING (Stimulator of Interferon Genes) agonist. In

solution, it exists in an equilibrium between monomers and noncovalent dimers.[1] The dimeric

form is active, binding to STING with nanomolar affinity.[1] While a specific Safety Data Sheet

(SDS) for MSA-2 dimer is not publicly available, data from other solid, research-grade STING

agonists suggest that it should be handled with care, assuming potential for skin, eye, and

respiratory irritation.

Chemical and Physical Properties:
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Property Value Source

Molecular Formula C₂₉H₂₈O₈S₂ PubChem[2]

Molecular Weight 568.7 g/mol PubChem[2]

Appearance Solid Cayman Chemical[3]

Solubility
DMSO: 59 mg/mL (200.46

mM)
Selleck Chemicals

Personal Protective Equipment (PPE)
The use of appropriate PPE is the primary defense against exposure to MSA-2 dimer. The

following table outlines the recommended PPE for handling this compound, particularly in its

powdered form.

PPE Category Specification Rationale

Hand Protection

Nitrile gloves (minimum 5 mil

thickness). Consider double-

gloving.

Protects against skin irritation.

Double-gloving provides extra

protection against tears.

Eye & Face Protection

Safety glasses with side

shields. A face shield is

recommended when handling

larger quantities or when there

is a risk of aerosolization.

Prevents eye irritation from

dust or splashes.

Respiratory Protection

For handling powders, a

NIOSH-approved air-purifying

respirator with a P100

particulate filter is required.

Protects the respiratory system

from inhalation of fine particles.

Body Protection

A flame-resistant lab coat is

mandatory. Chemical-resistant

coveralls are recommended for

large-scale operations.

Protects skin and personal

clothing from contamination.
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Handling and Storage
Operational Plan:

Preparation: Conduct all handling of MSA-2 dimer powder within a certified chemical fume

hood to minimize inhalation exposure. The work area should be clean and uncluttered.

Weighing: When weighing the solid compound, use a balance inside the fume hood or a

containment enclosure.

Solution Preparation: To prepare solutions, add the solvent to the solid MSA-2 dimer slowly

to avoid generating dust. For a 1 mL working solution, a stock in DMSO can be further

diluted with agents like PEG300 and Tween80.

Storage: Store MSA-2 dimer in a tightly sealed container in a cool, dry, and well-ventilated

area. For long-term storage of stock solutions, -80°C is recommended for up to 6 months.

Spill Management
In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Spill Cleanup Protocol:

Evacuate and Isolate: Immediately alert others in the vicinity and evacuate the immediate

area of the spill. Restrict access to the contaminated area.

Don Appropriate PPE: Before attempting cleanup, don the full PPE as described in the table

above, including respiratory protection.

Contain the Spill: For solid spills, carefully scoop the material into a labeled, sealable waste

container, avoiding dust generation. For liquid spills, use an inert absorbent material to

contain and soak up the spill.

Decontaminate the Area: After removing the bulk of the spill, decontaminate the area with a

suitable solvent (e.g., ethanol or isopropanol) followed by soap and water. All cleaning

materials must be disposed of as hazardous waste.
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Report the Incident: Report the spill to your institution's Environmental Health and Safety

(EHS) department.

Disposal Plan
Proper disposal of MSA-2 dimer and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Disposal Protocol:

Waste Segregation: Segregate MSA-2 dimer waste at the point of generation.

Solid Waste: Contaminated items such as gloves, bench paper, and empty vials should be

placed in a clearly labeled, sealed, and puncture-resistant container for hazardous solid

waste.

Liquid Waste: Solutions containing MSA-2 dimer should be collected in a labeled, sealed,

and chemically-resistant container for hazardous liquid waste.

Sharps Waste: Needles and syringes contaminated with MSA-2 dimer must be disposed

of in a designated sharps container.

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the

full chemical name "MSA-2 dimer".

Storage of Waste: Store waste containers in a designated satellite accumulation area within

the laboratory, away from incompatible materials.

Waste Pickup: Contact your institution's EHS department to arrange for the pickup and

disposal of hazardous waste.

Experimental Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for safely handling MSA-2
dimer in a laboratory setting.

Caption: Workflow for the safe handling of MSA-2 dimer from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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